![molecular formula C4HCl2FN2 B019854 2,4-Dichloro-5-fluoropyrimidine CAS No. 2927-71-1](/img/structure/B19854.png)
2,4-Dichloro-5-fluoropyrimidine
Overview
Description
2,4-Dichloro-5-fluoropyrimidine (DCFP) is an organic compound with the formula C4H2Cl2FN2. It is a colorless crystalline solid that is soluble in water and slightly soluble in alcohol. DCFP is used in a variety of scientific research applications, including synthesis, drug discovery, and laboratory experiments.
Scientific Research Applications
A study by Wada et al. (2012) highlighted the synthesis of novel 2,4-disubstituted-5-fluoropyrimidines as potential kinase inhibitors, showcasing a facile and regioselective approach for their discovery (Wada et al., 2012).
Myers et al. (1976) emphasized the importance of pharmacokinetic information and the distribution of enzymes in enhancing the clinical utility of fluoropyrimidines in cancer treatment (Myers et al., 1976).
Zhang et al. (2009) presented an economical alternative to a Mitsunobu-based synthesis for a key intermediate in the preparation of potent deoxycytidine kinase inhibitors (Zhang et al., 2009).
Inoue et al. (2005) discussed the role of dihydropyrimidine dehydrogenase inhibitory fluoropyrimidine against non-small cell lung cancer, correlating with tumoral expression of relevant enzymes (Inoue et al., 2005).
Liu et al. (2019) efficiently synthesized 2,6-disubstituted 4-fluoropyrimidines from -CF3 aryl ketones and amidine hydrochlorides, providing a practical approach for medicinal chemistry (Liu et al., 2019).
Wolf et al. (2003) highlighted the importance of noninvasive studies of fluoropyrimidines in understanding their fate and mechanism of action, aiding in individualized chemotherapy strategies (Wolf et al., 2003).
Yongfeng et al. (2015) described the synthesis of 2,4-dichloro-5-fluoropyrimidine and recovery of DMA from wastewater, achieving a maximum yield of 92.2% (Yongfeng et al., 2015).
Brown and Waring (1974) found that fluoropyrimidines react much faster than other halogenopyrimidines, making them ideal for fast synthesis and chemical reactions (Brown & Waring, 1974).
Mechanism of Action
Target of Action
2,4-Dichloro-5-fluoropyrimidine is primarily used as a starting material to synthesize potential kinase inhibitors . Kinases are proteins that play a crucial role in cell signaling, growth, and division. They work by adding a phosphate group to other proteins, which can activate or deactivate these proteins to influence cell processes .
Mode of Action
It is known to be used in the synthesis of 5-fluoropyrimidine-2-carboxamides and 5-fluoropyrimidine-4-carboxamides . These compounds are potential kinase inhibitors, which means they can block the activity of kinases, thereby disrupting the signaling pathways that they control .
Biochemical Pathways
The biochemical pathways affected by this compound are those involving kinases. By inhibiting kinase activity, this compound can disrupt various cellular processes, including cell growth and division . This makes it a potential candidate for the development of anti-cancer drugs .
Result of Action
The molecular and cellular effects of this compound’s action would depend on the specific kinases it inhibits. Generally, kinase inhibitors can halt cell growth and division, induce cell death, or prevent cells from responding to growth signals . These effects could potentially be harnessed to treat diseases such as cancer .
Safety and Hazards
2,4-Dichloro-5-fluoropyrimidine is harmful if swallowed and causes severe skin burns and eye damage . It is recommended to wear personal protective equipment/face protection, use only under a chemical fume hood, avoid contact with skin, eyes, or clothing, avoid dust formation, and protect from moisture .
Future Directions
2,4-Dichloro-5-fluoropyrimidine can be used as a starting material to synthesize potential kinase inhibitors . This suggests that it could play a significant role in the development of new treatments for cancer.
Relevant Papers The papers retrieved provide valuable information on the synthesis , molecular structure , chemical reactions , mechanism of action , physical and chemical properties , safety and hazards , and future directions of this compound.
Biochemical Analysis
Biochemical Properties
2,4-Dichloro-5-fluoropyrimidine can be used to synthesize 5-fluoropyrimidine-2-carboxamides and 5-fluoropyrimidine-4-carboxamides, which are potential kinase inhibitors . It can also be used to synthesize a series of 2,4-diamino-5-fluoropyrimidine derivatives, which are potential protein kinase Cθ inhibitors .
Cellular Effects
Its derivatives, such as 5-fluoropyrimidine-2-carboxamides and 5-fluoropyrimidine-4-carboxamides, have been studied as potential kinase inhibitors . Kinase inhibitors can influence cell function by altering cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Its derivatives have been shown to inhibit kinases, which are enzymes that add phosphate groups to other proteins . This can lead to changes in gene expression and cellular function .
Temporal Effects in Laboratory Settings
It is known that the compound is a solid at room temperature and has a melting point of 37-41 °C .
properties
IUPAC Name |
2,4-dichloro-5-fluoropyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4HCl2FN2/c5-3-2(7)1-8-4(6)9-3/h1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHPFEQUEHBULBW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=NC(=N1)Cl)Cl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4HCl2FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00290702 | |
Record name | 2,4-Dichloro-5-fluoropyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00290702 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.97 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2927-71-1 | |
Record name | 2,4-Dichloro-5-fluoropyrimidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2927-71-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,4-Dichloro-5-fluoropyrimidine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002927711 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2927-71-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=70442 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | 2,4-Dichloro-5-fluoropyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00290702 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4-Dichloro-5-fluoropyrimidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.154.270 | |
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Record name | 2,4-Dichloro-5-fluoropyrimidine | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/BLQ52TC9PW | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary use of 2,4-Dichloro-5-fluoropyrimidine in current research?
A1: this compound serves as a versatile building block in organic synthesis, particularly for creating various substituted pyrimidine derivatives. For instance, it acts as a starting material for synthesizing Florasulam [], a widely used herbicide, and for developing potent Deoxycytidine Kinase (dCK) inhibitors [].
Q2: Can you describe a specific example of how the structure of this compound is modified to develop new compounds?
A2: One example is the synthesis of 5-fluoro-2-(piperidin-4-yloxy)pyrimidin-4-amine, a key intermediate for dCK inhibitors. This synthesis involves a four-step process starting with this compound, highlighting how the molecule can be selectively modified at different positions to introduce desired functionalities [].
Q3: Are there alternative methods for synthesizing this compound?
A3: Yes, while one common method utilizes 5-fluorouracil and phosphorus oxychloride [], an alternative approach employs 5-fluorouracil, trichloroethylene, and triphosgene with a tertiary amine catalyst []. This alternative method boasts advantages like shorter reaction times, higher yields, and simplified operational procedures.
Q4: What are the key factors influencing the synthesis of this compound using 5-fluorouracil and phosphorus oxychloride?
A4: Research indicates that optimizing the molar ratios of 5-fluorouracil to both phosphorus oxychloride and N,N-dimethylaniline (used as an acid acceptor), along with controlling the reaction temperature and time, are crucial for maximizing the yield of this compound [].
Q5: How is the waste generated during the synthesis of this compound managed?
A5: One study focuses on recovering N,N-dimethylaniline (DMA) from the wastewater produced during the synthesis using 5-fluorouracil and phosphorus oxychloride []. Adjusting the pH of the wastewater allows for the recovery of DMA and the simultaneous production of disodium hydrogen phosphate as a by-product.
Q6: Has the reaction of this compound with other compounds been investigated?
A6: Yes, research has explored the reaction of this compound with 5-nitroimidazole [, ]. While specific details about this reaction are not provided in the abstracts, it suggests ongoing interest in exploring the reactivity of this compound with various nucleophiles.
Q7: Are there studies investigating the synthesis of derivatives of this compound beyond simple substitutions?
A7: Yes, researchers have explored synthesizing 2,4-Dichloro-6-ethyl-5-fluoropyrimidine using this compound as a starting material []. This synthesis involves a Grignard reaction followed by catalytic oxidation, demonstrating the potential for using this compound in multistep syntheses to create more complex derivatives.
Q8: Is there any research focusing on the amination reactions involving this compound?
A8: Yes, one study specifically investigates the synthesis and amination of this compound []. Although the abstract lacks detailed information, this research highlights the significance of amination reactions in leveraging the reactivity of this compound for developing new compounds.
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